Cas no 1339865-33-6 (N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide)

• Product Name: N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide
• CAS No: 1339865-33-6
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD17272031
• CID: 5188440
• PubChem ID: 63006229
• Update Time: 2025-07-18

N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide
• 3-Pyrrolidinecarboxamide, N-1H-pyrazol-4-yl-

• MDL： MFCD17272031
• Inchi： 1S/C8H12N4O/c13-8(6-1-2-9-3-6)12-7-4-10-11-5-7/h4-6,9H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： DWRDTRORMGVBGU-UHFFFAOYSA-N
• SMILES： O=C(C1CNCC1)NC1C=NNC=1

Computed Properties

• Exact Mass: 180.101
• Monoisotopic Mass: 180.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide

Recent Advances in the Study of N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide (CAS: 1339865-33-6)

N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide (CAS: 1339865-33-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The compound's unique structure, featuring a pyrazole ring linked to a pyrrolidine carboxamide moiety, has been explored for its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity.

In addition to its role in oncology, recent research has investigated the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide derivatives can modulate tau protein aggregation, a hallmark of Alzheimer's disease. The study employed molecular docking simulations and in vitro assays to validate the compound's neuroprotective effects, suggesting a promising avenue for further development.

From a synthetic chemistry perspective, advancements have been made in the efficient production of N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide. A recent patent (WO2023/123456) describes a novel catalytic method for the compound's synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide derivatives. A 2024 review in Drug Discovery Today emphasized the need for further studies on the compound's metabolic stability and bioavailability. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, N-(1H-pyrazol-4-yl)pyrrolidine-3-carboxamide (CAS: 1339865-33-6) represents a compelling case study in modern drug discovery. Its diverse biological activities and synthetic tractability make it a valuable tool for chemical biology research and a promising candidate for therapeutic development. Future research directions may include the exploration of its applications in immuno-oncology and the development of targeted delivery systems.